Cas no 854137-61-4 (3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride)

• Product Name: 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride
• CAS No: 854137-61-4
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• MDL: MFCD07310994
• CID: 2625895
• PubChem ID: 4962586
• Update Time: 2025-05-19

3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride
• 3-methyl-2-oxoindoline-5-sulfonyl chloride
• CS-0233889
• 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonylchloride
• AKOS016040169
• F3308-1309
• BS-14020
• 854137-61-4
• 2,3-Dihydro-3-methyl-2-oxo-1H-indole-5-sulfonyl chloride
• E73805
• EN300-13688
• AKOS000268945
• MFCD07310994
• Z90662851
• DTXSID201236569
• 3-methyl-2-oxo-1,3-dihydroindole-5-sulfonyl Chloride
• DTXCID101631336
• 831-385-0

• MDL： MFCD07310994
• Inchi： 1S/C9H8ClNO3S/c1-5-7-4-6(15(10,13)14)2-3-8(7)11-9(5)12/h2-5H,1H3,(H,11,12)
• InChI Key： JIIBYPZOZQAHSR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)C(C)C(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 244.9913420g/mol
• Monoisotopic Mass: 244.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride

Recent Advances in the Application of 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride (CAS: 854137-61-4) in Chemical Biology and Pharmaceutical Research

3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride (CAS: 854137-61-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the creation of novel compounds with potential applications in oncology, neurology, and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanism of action, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride as a precursor in the development of selective JAK3 inhibitors. The research team successfully incorporated this sulfonyl chloride into a novel scaffold that showed remarkable selectivity for JAK3 over other JAK isoforms, with IC50 values in the low nanomolar range. This breakthrough suggests potential applications in autoimmune diseases where JAK3-specific inhibition is desired to minimize side effects associated with pan-JAK inhibition.

In the field of antimicrobial research, a recent patent application (WO2023051234) describes the use of derivatives synthesized from 854137-61-4 as potent inhibitors of bacterial type II topoisomerases. The lead compound in this series demonstrated excellent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with MIC values comparable to current frontline antibiotics. Molecular modeling studies revealed that the sulfonyl group plays a critical role in binding to the ATPase domain of the target enzyme, providing insights for further structure-activity optimization.

Significant progress has also been made in the application of this compound in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 publication in ACS Chemical Biology reported the development of BRD4-targeting PROTACs using 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride as the linker component. The researchers found that the indole scaffold provided optimal physicochemical properties for cellular permeability while maintaining the necessary rigidity for effective ternary complex formation. These PROTAC molecules showed promising degradation activity at concentrations as low as 10 nM in various cancer cell lines.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of production methods for 854137-61-4. A green chemistry approach published in Organic Process Research & Development (2023) described a continuous flow synthesis method that reduced solvent usage by 70% and improved overall yield to 85% compared to traditional batch processes. This development is particularly important as demand for this intermediate grows in both academic and industrial settings.

Looking forward, the unique chemical properties of 3-methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into covalent inhibitors targeting cysteine residues, development of fluorescent probes for biological imaging, and exploration as a warhead in targeted protein degradation strategies. As these investigations progress, this versatile building block is likely to play an increasingly important role in drug discovery pipelines.